Cas no 1864758-68-8 (Octane, 5-(bromomethyl)-2,4-dimethyl-)

Octane, 5-(bromomethyl)-2,4-dimethyl- is a brominated hydrocarbon derivative characterized by its branched alkyl structure. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of more complex molecules through nucleophilic substitution reactions. The presence of the bromomethyl group enhances its reactivity, making it suitable for alkylation and cross-coupling applications. Its well-defined structure and high purity ensure consistent performance in synthetic workflows. The compound is typically utilized in research and industrial settings for the development of specialty chemicals, pharmaceuticals, and advanced materials. Proper handling is required due to its potential reactivity and sensitivity to moisture.
Octane, 5-(bromomethyl)-2,4-dimethyl- structure
1864758-68-8 structure
Product Name:Octane, 5-(bromomethyl)-2,4-dimethyl-
CAS No:1864758-68-8
MF:C11H23Br
MW:235.20432305336
CID:5285074
Update Time:2025-06-08

Octane, 5-(bromomethyl)-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Octane, 5-(bromomethyl)-2,4-dimethyl-
    • Inchi: 1S/C11H23Br/c1-5-6-11(8-12)10(4)7-9(2)3/h9-11H,5-8H2,1-4H3
    • InChI Key: GSJYGHUOJQIOLH-UHFFFAOYSA-N
    • SMILES: CC(C)CC(C)C(CBr)CCC

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Additional information on Octane, 5-(bromomethyl)-2,4-dimethyl-

Comprehensive Analysis of Octane, 5-(bromomethyl)-2,4-dimethyl- (CAS No. 1864758-68-8): Properties, Applications, and Industry Trends

The chemical compound Octane, 5-(bromomethyl)-2,4-dimethyl- (CAS No. 1864758-68-8) is a specialized organic derivative gaining attention in synthetic chemistry and industrial applications. Characterized by its unique bromomethyl functional group and branched octane structure, this molecule serves as a versatile intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. Its molecular formula, C11H21Br, reflects a balance of reactivity and stability, making it valuable for selective alkylation and cross-coupling reactions.

Recent advancements in green chemistry have spurred interest in optimizing the synthesis of 5-(bromomethyl)-2,4-dimethyloctane to reduce environmental impact. Researchers are exploring catalytic methods to minimize byproducts, aligning with global sustainability goals. The compound’s role in high-performance lubricant additives is another emerging focus, as industries seek to enhance energy efficiency in machinery. Keywords like "bromomethyl octane applications" and "CAS 1864758-68-8 synthesis" frequently appear in scientific literature, reflecting its relevance.

From a structural perspective, the 2,4-dimethyl substitution pattern in Octane, 5-(bromomethyl)-2,4-dimethyl- influences its steric and electronic properties, enabling precise control in polymer modification. This has led to its experimental use in photoactive resins for 3D printing, a hotspot in additive manufacturing. Users searching for "thermal stability of brominated octanes" or "safe handling of alkyl bromides" will find this compound’s data critical for process design.

In analytical chemistry, 1864758-68-8 is often characterized via GC-MS and NMR to confirm purity, a topic trending in quality control forums. Regulatory compliance, particularly in regions like the EU and North America, emphasizes proper labeling and storage, driving searches for "CAS 1864758-68-8 SDS". While not classified as hazardous under standard guidelines, its bromine content necessitates careful handling protocols, a detail frequently queried by laboratory professionals.

The future of Octane, 5-(bromomethyl)-2,4-dimethyl- lies in its adaptability to biocatalysis and flow chemistry, two cutting-edge methodologies. As industries pivot toward circular economy models, recycling bromine from such intermediates could become economically viable. This aligns with searches for "sustainable bromine recovery" and "catalytic bromomethylation", highlighting the compound’s potential in next-gen chemical processes.

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